Cas no 29098-85-9 (Phenol,4-chloro-2-(2,4-dichlorophenoxy)-)

• Product Name: Phenol,4-chloro-2-(2,4-dichlorophenoxy)-
• CAS No: 29098-85-9
• MF: C₁₂H₇Cl₃O₂
• MW: 289.54178071022
• CID: 279244
• PubChem ID: 147298
• Update Time: 2025-04-19

Phenol,4-chloro-2-(2,4-dichlorophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Phenol,4-chloro-2-(2,4-dichlorophenoxy)-
• 4-Chloro-2-(2,4-dichlorophenoxy)phenol
• DTXSID20183349
• Phenol, 4-chloro-2-(2,4-dichlorophenoxy)-
• BRN 2057141
• SCHEMBL4135441
• 29098-85-9

• Inchi： 1S/C12H7Cl3O2/c13-7-2-4-11(9(15)5-7)17-12-6-8(14)1-3-10(12)16/h1-6,16H
• InChI Key： SOLHLLBMOQIIJA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC1C=C(C=CC=1O)Cl)Cl

Computed Properties

• Exact Mass: 287.95131
• Monoisotopic Mass: 287.951
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.49
• Boiling Point: 348.6°Cat760mmHg
• Flash Point: 164.6°C
• Refractive Index: 1.631
• PSA: 29.46